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Compound of Interest

Compound Name: Boc-Ser-OMe

Cat. No.: B558210

For Researchers, Scientists, and Drug Development Professionals

Overview

Boc-L-serine methyl ester, with the Chemical Abstracts Service (CAS) number 2766-43-0, is a
pivotal amino acid derivative extensively utilized in organic chemistry and the life sciences.[1]
This compound is a protected form of the amino acid L-serine, featuring a tert-butyloxycarbonyl
(Boc) group on the amine and a methyl ester on the carboxyl group.[1][2] This dual protection
strategy makes it an invaluable building block in multi-step synthetic processes, particularly in
solid-phase peptide synthesis (SPPS) and the development of pharmaceuticals and other
bioactive molecules.[3]

The Boc group provides stable, acid-labile protection for the amino group, preventing unwanted
side reactions during peptide chain elongation, while the methyl ester protects the carboxylic
acid.[1][2] Its stability, ease of handling, and reactivity make it a preferred choice for
synthesizing complex peptides, peptidomimetics, and chiral intermediates for drug discovery.[3]

[4]

Physicochemical and Spectroscopic Properties

The properties of Boc-L-serine methyl ester are well-documented, providing essential data for
its application in laboratory and industrial settings.

Physicochemical Data
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Property Value References
CAS Number 2766-43-0 [5]
Molecular Formula CoH17NOs [3]
Molecular Weight 219.24 g/mol [3]
Light yellowish or colorless
Appearance . [2][3]
liquid
Density 1.082 g/mL at 25 °C
Refractive Index (n20/D) 1.452
Optical Rotation [a]20/D -18° (c = 5 in methanol)
Flash Point 113 °C (235.4 °F)
Boiling Point 354.3 °C (Predicted) [6]
Soluble in Chloroform,
» Dichloromethane, Ethyl
Solubility [1][6]
Acetate, DMSO, Acetone.
Slightly soluble in water.
Spectroscopy Data References

IR (neat) (cm™1)

3400 (O-H stretch), 1720 (C=0

stretch, broad)

[5]

1H NMR (200 MHz, CéDs)

0: 1.41 (s, 9H, Boc), 2.50 (br s,
1H, OH), 3.26 (s, 3H, OCHs),
3.66 (dd, 1H, B-CH), 3.76 (dd,
1H, B-CH), 4.40 (m, 1H, a-CH),

5.60 (M, 1H, NH)

[5]

Synthesis and Experimental Protocols
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Boc-L-serine methyl ester is produced synthetically, as it has no known natural sources.[4] The
two primary routes involve the protection and esterification of L-serine in a specific order.
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Figure 1: Primary synthetic routes to Boc-L-serine methyl ester.

Protocol A: N-Boc Protection followed by Methyl
Esterification

This protocol is adapted from a procedure published in Organic Syntheses.[5]
e N-Boc Protection:
o A solution of L-serine (0.30 mol) in 1 N sodium hydroxide is cooled in an ice bath.

o A solution of di-tert-butyl dicarbonate ((Boc)20, 0.36 mol) in dioxane is added to the stirred
L-serine solution.

o The two-phase mixture is stirred at low temperature for 30 minutes and then allowed to
warm to room temperature for several hours until the reaction is complete (monitored by
TLC).
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o The mixture is concentrated, cooled, and acidified to pH 2—-3 with 1 N potassium bisulfate.

o The product, N-Boc-L-serine, is extracted with ethyl acetate, dried over magnesium
sulfate, and concentrated to a foam.

o Methyl Esterification:

o The crude N-Boc-L-serine (0.16 mol) is dissolved in dimethylformamide (DMF) and cooled
in an ice bath.

o Solid potassium carbonate (0.176 mol) is added, and the mixture is stirred.

o Methyl iodide (0.32 mol) is added to the suspension. Caution: Methyl iodide is toxic and a
suspected carcinogen; handle in a well-ventilated fume hood.

o The reaction is stirred at 0 °C for 30 minutes, then warmed to room temperature for an
additional hour until TLC analysis indicates complete formation of the ester.

o The reaction mixture is filtered, and the filtrate is partitioned between ethyl acetate and
water.

o The organic phase is washed with brine, dried with magnesium sulfate, filtered, and
concentrated to yield Boc-L-serine methyl ester as a pale amber oil.[5]

Protocol B: Esterification followed by N-Boc Protection

This protocol is a general procedure based on standard laboratory techniques.[6]
« Esterification:

o L-serine is suspended in methanol and cooled to 0 °C.

o Thionyl chloride is added dropwise, and the mixture is refluxed for 2 hours.

o The solvent is removed under reduced pressure to yield crude L-serine methyl ester
hydrochloride.

e N-Boc Protection:
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o The crude L-serine methyl ester hydrochloride (0.29 mol) is suspended in
dichloromethane.

o Triethylamine (TEA, 0.57 mol) and di-tert-butyl dicarbonate (0.31 mol) are added at O °C.
o The reaction is stirred overnight at room temperature.

o The mixture is diluted with methyl tert-butyl ether, filtered, and the filtrate is concentrated
under reduced pressure to yield the final product.[6]

Applications in Research and Development

Boc-L-serine methyl ester is a cornerstone reagent in several advanced scientific fields.

o Peptide Synthesis: It is a fundamental building block in Boc-chemistry solid-phase peptide
synthesis (SPPS). The Boc group serves as a temporary protecting group for the N-terminus,
which is removed with a mild acid like trifluoroacetic acid (TFA) at each cycle to allow for the
coupling of the next amino acid.[3]

o Drug Development: The compound is used to synthesize bioactive peptides and
peptidomimetics.[3] Serine residues are critical for the biological activity of many peptides,
and modifying them is a key strategy in medicinal chemistry.[7] For example, derivatives
have been used to create anticancer agents, such as quinazolinone-based PI3K inhibitors.[8]

e Bioconjugation and Chemical Biology: It serves as a precursor for creating complex
biomolecules, including tumor-associated markers like the Tn antigen and other biomedical
polymers.[6] The ability to incorporate or modify serine allows for the creation of probes and
tools to study biological processes.
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Figure 2: Role of Boc-L-serine methyl ester in Boc solid-phase peptide synthesis.
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Role as a Precursor to Signaling Pathway
Modulators

While Boc-L-serine methyl ester does not directly participate in signaling pathways, it is a
critical starting material for the synthesis of molecules that do. Its utility lies in providing a chiral
scaffold that can be elaborated into potent and selective modulators of key cellular processes,
making it highly relevant for drug discovery targeting specific pathways.
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Figure 3: Role as a precursor to modulators of key biological signaling pathways.

Safety and Handling

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b558210?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Boc-L-serine methyl ester is not classified as hazardous under the 2012 OSHA Hazard
Communication Standard.[2] However, as with all laboratory chemicals, appropriate safety
precautions are essential.

Safety Aspect Recommendation References

) ) Wear safety glasses with side-
Personal Protective Equipment

shields, chemical-resistant [2]
(PPE)

gloves, and a lab coat.

Use in a well-ventilated area or
under a fume hood. Avoid

Handling contact with skin, eyes, and [2]
clothing. Avoid ingestion and

inhalation.

Keep container tightly closed
in a dry, cool, and well-
Storage ventilated place. [3]
Recommended storage is
often refrigerated (0-8 °C).

- Strong acids, strong bases,
Incompatibilities o [2]
and strong oxidizing agents.

Rinse cautiously with water for
) ) several minutes. Remove
First Aid (Eyes) ] [2]
contact lenses if present and

easy to do. Continue rinsing.

_ , _ Wash with plenty of soap and
First Aid (Skin) . [2]
water.

Conclusion

Boc-L-serine methyl ester (CAS 2766-43-0) is more than a simple chemical reagent; it is an
enabling tool for innovation in peptide chemistry, drug discovery, and materials science. Its
well-defined properties, established synthetic protocols, and versatile applications underscore
its importance for researchers aiming to construct complex molecular architectures. A thorough
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understanding of its characteristics, handling requirements, and synthetic utility is paramount
for its safe and effective application in advancing scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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